Cas no 57188-99-5 (2H-Pyran, tetrahydro-2-[(1-methyl-2-propynyl)oxy]-)

• Product Name: 2H-Pyran, tetrahydro-2-[(1-methyl-2-propynyl)oxy]-
• CAS No: 57188-99-5
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• MDL: MFCD26405987
• CID: 346264
• PubChem ID: 559132
• Update Time: 2025-04-19

2H-Pyran, tetrahydro-2-[(1-methyl-2-propynyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, tetrahydro-2-[(1-methyl-2-propynyl)oxy]-
• 2-but-3-yn-2-yloxyoxane
• 3-Methyl-3-(2-tetrahydropyranyloxy)-1-propyne
• tetrahydro-2-[(1-methyl-2-propyn-1-yl)oxy]-2H-Pyran
• FT-0727833
• DTXSID80339845
• SY248525
• 2-(But-3-yn-2-yloxy)tetrahydro-2H-pyran
• 2-(3-Butyn-2-yloxy)tetrahydropyran
• CS-0342957
• 57188-99-5
• SCHEMBL7014903
• AC6382
• NCRMIONWUHXVIT-UHFFFAOYSA-N
• 3-[2-Tetrahydropyranyloxy]-1-butyne
• 2-[(1-Methyl-2-propynyl)oxy]tetrahydro-2H-pyran #
• MFCD26405987
• 2-(BUT-3-YN-2-YLOXY)OXANE
• 3-Methyl-3-(2-tetrahydropyranyloxy)-1-propyne, AldrichCPR
• DA-42055

• MDL： MFCD26405987
• Inchi： 1S/C9H14O2/c1-3-8(2)11-9-6-4-5-7-10-9/h1,8-9H,4-7H2,2H3
• InChI Key： NCRMIONWUHXVIT-UHFFFAOYSA-N
• SMILES： O1CCCCC1OC(C#C)C

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes